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Compound of Interest

Compound Name: 4-Amino-2-ethoxybenzamide

CAS No.: 2641-86-3

Cat. No.: B1323115

Get Quote

Executive Summary: The Structural Pivot
In the realm of gastroprokinetic agents, the benzamide scaffold is the "engine room" of activity.

While Metoclopramide (2-methoxy-5-chloro) established the baseline for D2 antagonism and 5-

HT4 agonism, 4-Amino-2-ethoxybenzamide represents a critical structural evolution.

This compound acts as the Des-chloro core of Mosapride, a selective 5-HT4 agonist. Its

significance lies not just in its utility as a synthetic intermediate, but as a definitive SAR probe

that demonstrates how steric bulk at the 2-position shifts selectivity from D2 (anti-emetic/EPS

side effects) to 5-HT4 (prokinetic efficacy).

This guide dissects the Structure-Activity Relationship (SAR) of 4-Amino-2-ethoxybenzamide,

contrasting it with its chlorinated and methoxylated peers to provide a roadmap for optimizing

benzamide-based ligands.

Structure-Activity Relationship (SAR) Deep Dive
The biological activity of 4-Amino-2-ethoxybenzamide is governed by three specific electronic

and steric regions.
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Figure 1: SAR Map illustrating the functional contributions of the 4-Amino-2-ethoxybenzamide
scaffold.

Region 1: The 2-Ethoxy "Selectivity Switch"
The shift from Methoxy (Metoclopramide) to Ethoxy is the most consequential modification in

this series.

Mechanism: The 2-alkoxy group forms an intramolecular hydrogen bond with the amide

hydrogen. This locks the benzamide ring and the carbonyl group into a coplanar

conformation.

The Ethoxy Effect: The larger ethyl group creates significant steric hindrance. While the 5-

HT4 receptor accommodates this bulk, the D2 dopamine receptor binding pocket is more

sterically restricted.

Result: The 2-ethoxy substitution drastically reduces D2 affinity, thereby minimizing

Extrapyramidal Symptoms (EPS), a major liability of earlier benzamides.

Region 2: The 5-Position "Potency Void"
The compound in question is unsubstituted at the 5-position (H instead of Cl).

Comparison: In active drugs like Mosapride or Cisapride, a chlorine atom at position 5 is

essential. It fills a specific lipophilic pocket in the receptor and withdraws electrons,
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increasing the acidity of the amide proton (strengthening the intramolecular H-bond).

Performance: 4-Amino-2-ethoxybenzamide (without Cl) typically exhibits 10-100x lower

affinity than its 5-chloro counterpart. It serves as a "negative control" in binding assays to

validate the necessity of the halogen.

Comparative Performance Analysis
The following table contrasts 4-Amino-2-ethoxybenzamide with key therapeutic analogues.

Feature
4-Amino-2-

ethoxybenzamide

Metoclopramide

Core
Mosapride Core

Structure 2-Ethoxy, 5-H 2-Methoxy, 5-Chloro 2-Ethoxy, 5-Chloro

Primary Target Weak 5-HT4 Agonist
D2 Antagonist / 5-HT4

Agonist

Selective 5-HT4

Agonist

D2 Affinity Negligible High (+++) Low (+)

Lipophilicity (LogP) ~0.8 (Low) ~2.6 (Moderate) ~3.2 (High)

Clinical Role Intermediate / Impurity Antiemetic Gastroprokinetic

Key Liability Low Potency EPS (D2 mediated)
QT Prolongation

(hERG)*

*Note: QT prolongation is often side-chain dependent, but the core lipophilicity contributes.

Experimental Protocols
Synthesis of 4-Amino-2-ethoxybenzamide
Context: This protocol describes the synthesis starting from 4-aminosalicylic acid (PAS)

derivatives, a common industrial route.

Reagents:

4-Amino-2-hydroxybenzoic acid (PAS)

Diethyl sulfate or Iodoethane
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Potassium Carbonate (

)

Thionyl Chloride (

) or EDC/NHS

Ammonia (aq) or Ammonium Chloride

Workflow:

Step 1: O-Alkylation
Reagents: EtI, K2CO3, Acetone

Temp: Reflux, 12h

Step 2: Ester Hydrolysis
(If ester formed)

Reagents: NaOH, EtOH

 Intermediate: Ethyl 4-amino-2-ethoxybenzoate

Step 3: Amide Formation
Reagents: SOCl2 -> NH3(aq)

Temp: 0°C to RT

 Intermediate: 4-Amino-2-ethoxybenzoic acid

Target: 4-Amino-2-ethoxybenzamide

 Crystallization

Click to download full resolution via product page

Figure 2: Synthetic pathway for the production of the benzamide core.

Detailed Procedure (Step 3 - Amidation):
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Activation: Dissolve 4-amino-2-ethoxybenzoic acid (1.0 eq) in dry THF. Add Thionyl Chloride

(1.2 eq) dropwise at 0°C. Stir for 2 hours to form the acid chloride. Note: Protect the 4-amino

group if side reactions occur, though the acid chloride forms preferentially.

Coupling: Pour the reaction mixture into a concentrated Ammonium Hydroxide solution

(28%) at 0°C under vigorous stirring.

Workup: A precipitate will form. Filter the solid, wash with cold water, and recrystallize from

Ethanol/Water to yield white crystals.

Validation: Check Purity via HPLC (Target >98%). Confirm structure via NMR (Ethoxy quartet

at ~4.1 ppm).

Pharmacological Validation: 5-HT4 Agonist Assay
To verify the activity of the scaffold (or its derivatives).[1]

Tissue Preparation: Isolate guinea pig ileum segments (distal).

Setup: Mount in organ baths containing Tyrode’s solution at 37°C, oxygenated with 95%

/ 5%

.

Equilibration: Apply 1g tension and equilibrate for 60 mins.

Stimulation: Induce sub-maximal contraction using electrical field stimulation (EFS) or

Carbachol.

Dosing: Add cumulative concentrations of 4-Amino-2-ethoxybenzamide (

to

M).

Measurement: Record the enhancement of contraction amplitude (Prokinetic effect).

Control: Use Mosapride (
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M) as a positive control and GR113808 as a specific 5-HT4 antagonist to block the effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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